Ethyl 5-amino-1-[(4-fluorophenyl)methyl]pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-[(4-fluorophenyl)methyl]pyrazole-4-carboxylate
• InChI: InChI=1S/C13H14FN3O2/c1-2-19-13(18)11-7-16-17(12(11)15)8-9-3-5-10(14)6-4-9/h3-7H,2,8,15H2,1H3
• InChI Key: VJUSLCVJAVPQFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)CC2=CC=C(C=C2)F)N
• Molecular Formula: C13H14FN3O2
• DSSTOX Substance ID: DTXSID301165951
• Molecular Weight: 263.27 g/mol
• CAS No.: 137278-70-7

Description

Ethyl 5-amino-1-[(4-fluorophenyl)methyl]pyrazole-4-carboxylate is a chemical compound with the molecular formula C12H12FN3O2. It is used in laboratory chemicals and is not recommended for food, drug, pesticide or biocidal product use.

Molecular Structure Analysis

The molecular structure of this compound can be represented as a 2D Mol file or a computed 3D SD file. The 3D structure provides a more detailed view of the compound’s spatial configuration.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 249.247. More detailed properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Synthesis and Reactivity

• Trifluoromethylated Pyrazoles and Tetrazines Synthesis : Utilizing Ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate, scientists have synthesized trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones. These compounds exhibit novel fluorescent properties, potentially useful as fluorophores due to their binding sites (Wu et al., 2006).

• Crystal Structure Analysis : Ethyl 6-Amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, a related compound, was synthesized using trisodium citrate dihydrate, indicating the versatility of Ethyl 5-amino-1-[(4-fluorophenyl)methyl]pyrazole-4-carboxylate derivatives in producing structurally complex molecules (Kumar et al., 2018).

Biological and Pharmacological Activities

• Potential Anticancer Activity : A derivative synthesized from Ethyl 5-amino-1H-pyrazole-4-carboxylate showed significant inhibition of cancer cell proliferation, highlighting the potential of this compound in developing anticancer drugs (Liu et al., 2016).

• Antimicrobial and Anticancer Agents : Novel pyrazole derivatives, synthesized from Ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, displayed potent antimicrobial and anticancer activities. This further underscores the therapeutic potential of such compounds (Hafez et al., 2016).

Industrial Applications

• Corrosion Inhibition in Industrial Processes : Ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate, a related compound, showed high efficiency as a corrosion inhibitor for mild steel, which is crucial in industrial pickling processes (Dohare et al., 2017).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and washing thoroughly after handling.